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Compound of Interest

Compound Name: Trichloro(trimethylamine)boron

Cat. No.: B074321

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of specialized chemical reagents is paramount. This guide provides a
comprehensive operational plan for the proper disposal of Trichloro(trimethylamine)boron, a
Lewis acid commonly used in organic synthesis. Adherence to these procedures is critical for
maintaining a safe laboratory environment and complying with hazardous waste regulations.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to be aware of the hazards associated
with Trichloro(trimethylamine)boron. This compound is moisture-sensitive and can release
hazardous decomposition products. Appropriate personal protective equipment (PPE) must be
worn at all times.

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification
Chemical-resistant gloves (e.qg., nitrile, two pairs
Gloves
recommended).
ANSI-approved safety glasses or chemical
Eye Protection splash goggles. A face shield is recommended
for larger quantities.
Lab Coat Flame-resistant, fully buttoned lab coat.
Footwear Closed-toed shoes and full-length pants.

Engineering Controls: All handling and disposal procedures must be conducted in a certified
chemical fume hood to prevent inhalation of any dust or vapors.

Il. Step-by-Step Disposal Protocol for Small Spills
(Under 5q)

This protocol outlines the immediate actions to be taken in the event of a small spill of
Trichloro(trimethylamine)boron.

o Evacuate and Ventilate: Ensure the immediate area of the spill is clear of personnel and that
the fume hood is functioning correctly to ventilate any airborne particles.

o Contain the Spill: If the spilled material is a solid, carefully cover it with a dry, inert absorbent
material such as sand, vermiculite, or a commercial sorbent. Do not use water or
combustible materials.

» Collect the Material: Using non-sparking tools (e.g., a plastic scoop or spatula), carefully
sweep the absorbed material into a designated, labeled, and sealable hazardous waste
container.

» Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., isopropanol), followed by a thorough wash with soap and water. All cleaning materials
must be disposed of as hazardous waste.
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o Label and Store Waste: Securely seal the hazardous waste container and label it clearly as
"Hazardous Waste: Trichloro(trimethylamine)boron" along with the date of disposal. Store
the container in a designated, well-ventilated, and dry area away from incompatible
materials, awaiting pickup by a certified hazardous waste disposal service.

lll. Disposal of Unused or Waste
Trichloro(trimethylamine)boron

For the disposal of larger quantities of unused or waste Trichloro(trimethylamine)boron, the
following procedure should be followed:

» Prepare for Disposal: Ensure all necessary PPE is worn and that the disposal will be
conducted in a chemical fume hood. Prepare a designated hazardous waste container that is
clean, dry, and compatible with the chemical.

o Transfer the Chemical: Carefully transfer the Trichloro(trimethylamine)boron from its
original container into the hazardous waste container. Avoid creating dust. If the original
container is to be disposed of, it should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste.

o Seal and Label: Securely close the hazardous waste container. Affix a hazardous waste label
that includes the chemical name, associated hazards, and the date.

o Temporary Storage: Store the sealed container in a designated hazardous waste storage
area that is cool, dry, and away from sources of ignition and incompatible materials such as
acids, bases, and strong oxidizing agents.[1][2]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal company to arrange for the pickup and final disposal
of the hazardous waste.[1][2] Chemical waste generators must comply with all local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification and disposal.[1][2]

IV. Chemical Reactivity and Hazard Data
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Understanding the chemical properties and hazards of Trichloro(trimethylamine)boron is
crucial for safe handling and disposal.

Property Data

Molecular Formula C3H9BCI3N

Molecular Weight 176.28 g/mol [3]

Appearance White to pale yellow powder[4][5]
Melting Point 237-240°C (decomposes)[5][6]

Moisture-sensitive.[1][2] Reacts with water,
Reactivity acids, strong oxidizing agents, alcohols, acid

anhydrides, and acid chlorides.[1][2]

Upon contact with water or at high

temperatures, it may decompose to produce
Hazardous Decomposition Products nitrogen oxides (NOXx), carbon monoxide (CO),

carbon dioxide (CO2), hydrogen chloride gas,

and oxides of boron.[1][7]

V. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
Trichloro(trimethylamine)boron.

Caption: Workflow for the safe disposal of Trichloro(trimethylamine)boron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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